Cas no 167684-63-1 (Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]thio]-)
167684-63-1 structure
Product Name:Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]thio]-
CAS No:167684-63-1
MF:C33H43NO5S
MW:565.763228654861
CID:110992
PubChem ID:22673227
Update Time:2025-04-18
Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]thio]-
- 3-[3-[(2-dodecoxy-5-methylphenyl)carbamoyl]-4-hydroxynaphthalen-1-yl]sulfanylpropanoic acid
- Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl...
- 3-[(3-{[2-(dodecyloxy)-5-methylphenyl]carbamoyl}-4-hydroxynaphthalen-1-yl)sulfanyl]propanoic acid
- 3-{[3-({[2-(Dodecyloxy)-5-methylphenyl]amino}carbonyl)-4-hydroxy-1-naphthyl]thio}propanoic acid
- 3-{[3-({[2-(Dodecyloxy)-5-methylphenyl]amino}carbonyl)-4-hydroxy-1-naphthyl]thio}propionic acid
- L66J BQ CVMR C1 FO12& ES2VQ
- 3-[3-(2-dodecyloxy-5-methylphenylcarbamoyl)-4-hydroxy-1-naphthylthio]propionic acid
- 3-(3-(2-Dodecyloxy-5-methylphenylcarbamoyl)-4-hydroxy-1-naphthylthio)propionic acid
- DTXSID80627496
- EC 421-490-6
- NS00002561
- SCHEMBL14444839
- 167684-63-1
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- Inchi: 1S/C33H43NO5S/c1-3-4-5-6-7-8-9-10-11-14-20-39-29-18-17-24(2)22-28(29)34-33(38)27-23-30(40-21-19-31(35)36)25-15-12-13-16-26(25)32(27)37/h12-13,15-18,22-23,37H,3-11,14,19-21H2,1-2H3,(H,34,38)(H,35,36)
- InChI Key: RUVRHAKNKKYSFG-UHFFFAOYSA-N
- SMILES: S(CCC(=O)O)C1=CC(C(NC2C=C(C)C=CC=2OCCCCCCCCCCCC)=O)=C(C2C=CC=CC=21)O
Computed Properties
- Exact Mass: 565.28639
- Monoisotopic Mass: 565.28619465g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 18
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.1
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 95.86
Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]thio]- Security Information
Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]thio]- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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